Cas no 1261766-20-4 (2-(3-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-(3-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1261766-20-4
• MF: C₁₃H₇F₆NO
• MW: 307.191204309464
• CID: 4986998
• Update Time: 2025-05-24

2-(3-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C13H7F6NO/c14-12(15,16)9-4-5-11(20-7-9)8-2-1-3-10(6-8)21-13(17,18)19/h1-7H
• InChI Key： TYFNKBFIHHPLJA-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 343
• XLogP3: 4.6
• Topological Polar Surface Area: 22.1

Additional information on 2-(3-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine

Introduction to 2-(3-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261766-20-4)

2-(3-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine, identified by its CAS number 1261766-20-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both trifluoromethoxy and trifluoromethyl substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural features of 2-(3-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine contribute to its remarkable chemical stability and reactivity, which are essential for its role in synthetic chemistry and drug design. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity, while the trifluoromethyl group provides lipophilicity and modulates receptor interactions. These characteristics make the compound a promising candidate for further exploration in the development of small-molecule drugs targeting various diseases.

In recent years, there has been a surge in research focused on pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds can exhibit potent effects on enzymes, receptors, and other biological targets, making them suitable for applications in oncology, inflammation, neuroscience, and infectious diseases. Among these derivatives, 2-(3-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine has emerged as a particularly interesting molecule due to its unique structural motifs and pharmacological potential.

One of the most compelling aspects of 2-(3-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine is its versatility in drug discovery. The compound can serve as a key intermediate in the synthesis of more complex molecules, allowing researchers to explore new chemical spaces and develop innovative therapeutic strategies. Additionally, its well-defined pharmacokinetic properties make it an attractive candidate for preclinical and clinical studies. The ability to fine-tune its biological activity through structural modifications offers a strategic advantage in the pursuit of effective treatments.

The synthesis of 2-(3-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity. These synthetic approaches not only highlight the compound's synthetic accessibility but also underscore the importance of innovative chemical techniques in modern drug development.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(3-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine's interactions with biological targets. Molecular modeling studies have provided insights into how this compound binds to receptors and enzymes at the atomic level, offering valuable guidance for structure-activity relationship (SAR) studies. Such computational insights are instrumental in optimizing lead compounds and improving drug efficacy.

The pharmaceutical industry has shown considerable interest in 2-(3-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine due to its potential therapeutic applications. Preclinical studies have revealed promising results in various disease models, including cancer, inflammation, and neurodegenerative disorders. These findings have spurred further investigation into its mechanisms of action and clinical relevance. The compound's ability to modulate key biological pathways makes it a compelling candidate for therapeutic intervention.

In conclusion, 2-(3-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261766-20-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, synthetic accessibility, and pharmacological potential position it as a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.